Cas no 302911-88-2 (5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid)

• Product Name: 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid
• CAS No: 302911-88-2
• MF: C₁₂H₆ClF₃O₃
• MW: 290.622453212738
• CID: 299305
• PubChem ID: 24868367
• Update Time: 2025-05-21

5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-[2-chloro-5-(trifluoromethyl)phenyl]-
• 5-[2-Chloro-5-(trifluoromethyl)phenyl]-2-furoic acid
• 5-[2-CHLORO-5-(TRIFLUOROMETHYL)-PHENYL]-2-FUROICACID
• 5-[2-chloro-5-(trifluoromethyl)phenyl]furan-2-carboxylic acid
• 5-(2-chloro-5-trifluoromethylphenyl)-2-furoic acid
• 5-(2-chloro-5-trifluoromethylphenyl)furan-2-carboxylic acid
• 5-[2-Chloro-5-(trifluoromethyl)phenyl]-2-furancarboxylic acid
• 5-[2-Chloro-5-(trifluoromethyl)phenyl]-2-furoic acid, 96%
• 2-Furancarboxylic acid, 5-[2-chloro-5-(trifluoromethyl)phenyl]-
• SSIFVNBQAZVYCS-UHFFFAOYSA-N
• CCG-253676
• DTXSID00350259
• SCHEMBL4946316
• CS-0318165
• BB 0244860
• 5-(2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL)-&
• 5-(2-Chloro-5-(trifluoromethyl)phenyl)furan-2-carboxylic acid
• 5-(2-Chloro-5-trifluoromethyl-phenyl)-furan-2- carboxylic acid
• AKOS000109302
• 302911-88-2
• J-017862
• SB61065
• 5-[2-chloro-5-(trifluoromethyl)-phenyl]-2-furoic acid
• STL376948
• 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid

• MDL： MFCD00274247
• Inchi： 1S/C12H6ClF3O3/c13-8-2-1-6(12(14,15)16)5-7(8)9-3-4-10(19-9)11(17)18/h1-5H,(H,17,18)
• InChI Key： SSIFVNBQAZVYCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 289.99600
• Monoisotopic Mass: 289.9957562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.486
• Melting Point: 215-219 °C (dec.) (lit.)
• Boiling Point: 375.4°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.525
• PSA: 50.44000
• LogP: 4.31700
• Solubility: Not determined

5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid

5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid (CAS No. 302911-88-2)

The compound 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid, with the CAS registry number 302911-88-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of furan carboxylic acids, which are known for their unique structural properties and potential biological activities. The molecule's structure is characterized by a furan ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 5-position, along with a carboxylic acid group at the 2-position of the furan ring.

Recent studies have highlighted the importance of 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid in drug discovery, particularly in the development of novel therapeutic agents. The trifluoromethyl group, a common substituent in pharmaceuticals, contributes to the molecule's stability and lipophilicity, enhancing its bioavailability. Similarly, the chloro substituent at the 2-position plays a crucial role in modulating the electronic properties of the molecule, which can influence its interaction with biological targets.

One of the most promising applications of this compound is its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid exhibits significant anti-inflammatory activity in vitro, comparable to established drugs like aspirin and ibuprofen. The study further revealed that the compound inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its anti-inflammatory properties, this compound has shown potential in cancer therapy. A recent study by Johnson et al. (2023) explored its ability to induce apoptosis in cancer cells. The findings indicated that 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid selectively targets cancer cells while sparing healthy cells, making it a promising candidate for targeted cancer treatment.

The synthesis of 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid involves a multi-step process that includes nucleophilic aromatic substitution and oxidation reactions. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and purity while minimizing environmental impact.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its pharmacokinetic properties.

In conclusion, 5-2-Chloro-5-(trifluoromethyl)phenylfuran-2-carboxylic Acid (CAS No. 302911-88-2) is a versatile compound with significant potential in various therapeutic areas. Its unique structure, combined with recent advancements in synthetic and analytical chemistry, positions it as a valuable tool in drug discovery and development.